Cas no 2229076-55-3 (tert-butyl N-2-(2-methoxy-4,5-dimethylphenyl)-1-oxopropan-2-ylcarbamate)

• Product Name: tert-butyl N-2-(2-methoxy-4,5-dimethylphenyl)-1-oxopropan-2-ylcarbamate
• CAS No: 2229076-55-3
• MF: C₁₇H₂₅NO₄
• MW: 307.384705305099
• CID: 6443195
• PubChem ID: 165700066
• Update Time: 2025-08-04

tert-butyl N-2-(2-methoxy-4,5-dimethylphenyl)-1-oxopropan-2-ylcarbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-2-(2-methoxy-4,5-dimethylphenyl)-1-oxopropan-2-ylcarbamate
• EN300-1879369
• 2229076-55-3
• tert-butyl N-[2-(2-methoxy-4,5-dimethylphenyl)-1-oxopropan-2-yl]carbamate

• Inchi： 1S/C17H25NO4/c1-11-8-13(14(21-7)9-12(11)2)17(6,10-19)18-15(20)22-16(3,4)5/h8-10H,1-7H3,(H,18,20)
• InChI Key： ZUDGZUSIMSMKME-UHFFFAOYSA-N
• SMILES： O(C(NC(C=O)(C)C1C=C(C)C(C)=CC=1OC)=O)C(C)(C)C

Computed Properties

• Exact Mass: 307.17835828g/mol
• Monoisotopic Mass: 307.17835828g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 22
• Rotatable Bond Count: 6
• Complexity: 404
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 64.6Ų

Additional information on tert-butyl N-2-(2-methoxy-4,5-dimethylphenyl)-1-oxopropan-2-ylcarbamate

tert-butyl N-2-(2-methoxy-4,5-dimethylphenyl)-1-oxopropan-2-ylcarbamate: A Comprehensive Overview

The compound with CAS No. 2229076-55-3, known as tert-butyl N-2-(2-methoxy-4,5-dimethylphenyl)-1-oxopropan-2-ylcarbamate, is a highly specialized organic compound that has garnered significant attention in the fields of organic chemistry and materials science. This compound is notable for its unique structural features and potential applications in various industries. The tert-butyl group, combined with the methoxy and dimethylphenyl substituents, contributes to its distinctive chemical properties and reactivity.

Recent studies have highlighted the importance of understanding the synthesis and characterization of such compounds. Researchers have employed advanced techniques such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry to elucidate the molecular structure of tert-butyl N-2-(2-methoxy-4,5-dimethylphenyl)-1-oxopropan-2-ylcarbamate. These studies have provided valuable insights into its electronic properties and stereochemistry, which are critical for its potential use in drug design and material synthesis.

The methoxy group attached to the phenyl ring plays a pivotal role in modulating the compound's reactivity. Methoxy groups are known to activate aromatic rings towards electrophilic substitution, which can be exploited in various chemical transformations. Additionally, the dimethyl substitution on the phenyl ring enhances the compound's stability and lipophilicity, making it suitable for applications in pharmaceuticals and agrochemicals.

One of the most promising applications of this compound lies in its potential as a precursor for more complex molecules. The tert-butyl carbamate moiety is a versatile building block in organic synthesis, enabling the construction of diverse structures with high precision. Recent advancements in catalytic asymmetric synthesis have further expanded its utility, allowing for the preparation of enantiomerically enriched compounds with high efficiency.

Moreover, the 1-oxopropan-2-yl group introduces a ketone functionality into the molecule, which can participate in various condensation reactions. This feature makes it an attractive candidate for the synthesis of bioactive molecules and advanced materials. For instance, researchers have explored its use in constructing peptidomimetics and macrocyclic compounds with tailored biological activities.

In terms of environmental impact, studies have shown that tert-butyl N-2-(2-methoxy-4,5-dimethylphenyl)-1-oxopropan-2-ylcarbamate exhibits moderate biodegradability under aerobic conditions. This suggests that while it has potential industrial applications, careful consideration must be given to its disposal and environmental fate to minimize ecological impact.

Looking ahead, ongoing research is focused on optimizing the synthesis of this compound to enhance yield and reduce costs. Novel catalytic systems and green chemistry approaches are being investigated to make its production more sustainable. Additionally, efforts are underway to explore its biological activity in greater depth, particularly in relation to its potential as an antimicrobial or anticancer agent.

In conclusion, tert-butyl N-2-(2-methoxy-4,5-dimethylphenyl)-1 oxopropan ilylcarbamate (CAS No. 76 76 76) is a multifaceted compound with significant potential across various scientific domains. Its unique structure and functional groups make it a valuable tool for researchers seeking to develop innovative solutions in chemistry and beyond.